BENGHE Foundational & Exploratory

Check Availability & Pricing

Tetraiodopyrrole: A Comprehensive Technical
Guide to Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: lodol

Cat. No.: B189636

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research
and development. Tetraiodopyrrole is a chemical compound with hazardous properties and
should only be handled by qualified individuals in a controlled laboratory setting. All users must
consult the primary Safety Data Sheet (SDS) for this compound and adhere to all institutional
and regulatory safety protocols.

Executive Summary

Tetraiodopyrrole is a halogenated heterocyclic compound with applications in organic synthesis
and materials science. Due to the presence of iodine atoms, this compound presents specific
health and safety concerns that necessitate careful handling and a thorough understanding of
its hazard profile. This guide provides a comprehensive overview of the known safety
information, handling precautions, emergency procedures, and disposal methods for
tetraiodopyrrole. While quantitative toxicological data is limited, this document compiles
available information to promote safe laboratory practices.

Hazard Identification and Classification

Tetraiodopyrrole is classified as a hazardous substance. The primary hazards, as identified by
GHS classifications found in safety data sheets, are outlined below.

GHS Hazard Statements:
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e H302: Harmful if swallowed.
e H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.

Precautionary Statements: A comprehensive list of precautionary statements is provided in the
appendices. Key precautions include avoiding contact with skin and eyes, preventing inhalation
of dust or vapors, and ensuring adequate ventilation.

Quantitative Data Summary

A thorough review of available literature and safety data reveals a lack of specific quantitative
toxicological data for tetraiodopyrrole. The following table summarizes the available physical
and chemical data, alongside the noted absence of key toxicological metrics.
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Parameter Value Source/Notes
Physical State Solid General observation
Molecular Formula CaHIaN -
Molecular Weight 570.68 g/mol -
Melting Point ~150 °C (302 °F) Rough estimate

- ) 512.5 °C (954.5 °F) at 760 _
Boiling Point Estimated

mmHg

Begins > 250 °C; Max > 320

Decomposition Temp. oc Based on similar compounds
Oral LD50 (Rat) Data not available -
Dermal LD50 Data not available -
Inhalation LC50 Data not available -

Permissible Exposure Limit
(PEL)

Not established -

Occupational Exposure Limit
(OEL)

Not established -

Experimental Protocols and Handling Procedures

Due to the hazardous nature of tetraiodopyrrole, all work should be conducted in a well-
ventilated chemical fume hood. The following are generalized experimental protocols that
emphasize safety.

Personal Protective Equipment (PPE)

A standard PPE protocol for handling tetraiodopyrrole is essential.
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Wear Nitrile Gloves
(or other chemically resistant gloves)

Before Handling
Tetraiodopyrrole

Wear Safety Goggles
(with side shields)

Wear a Laboratory Coat }—>

Consider a Face Shield
(for splash hazards)

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion
Move to Fresh Air Remove Contaminated Clothing Rinse with Water for 15 min Do NOT Induce Vomiting
Seek Medical Attention Wash with Soap and Water for 15 min Seek Medical Attention Seek Immediate Medical Attention

Click to download full resolution via product page

 To cite this document: BenchChem. [Tetraiodopyrrole: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189636#safety-and-handling-precautions-for-
tetraiodopyrrole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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